2-(Benzyloxy)benzonitrile

• IUPAC Name: 2-phenylmethoxybenzonitrile
• InChI: InChI=1S/C14H11NO/c15-10-13-8-4-5-9-14(13)16-11-12-6-2-1-3-7-12/h1-9H,11H2
• InChI Key: CHROPCMKBZZQJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C#N
• Molecular Formula: C14H11NO
• DSSTOX Substance ID: DTXSID40366394
• Molecular Weight: 209.24 g/mol
• CAS RN: 74511-44-7

Description

2-(Benzyloxy)benzonitrile is a chemical compound with the molecular formula C14H11NO and a molecular weight of 209.25. It is a white solid that is stored at temperatures between 0-5°C.

Synthesis Analysis

The synthesis of benzonitrile derivatives has been studied extensively. One method involves the green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. This method eliminates the use of metal salt catalysts and simplifies the separation process. The reaction yields were found to be high, with both the benzaldehyde conversion and benzonitrile yield reaching 100% under certain conditions.

Molecular Structure Analysis

The molecular structure of 2-(Benzyloxy)benzonitrile has been studied using various techniques. A study on a related compound, 2-(benzyloxy)-3-phenylquinoxaline, revealed that the quinoxaline unit is not entirely planar. The study also showed that the compound forms dimers through slipped π-stacking interactions between quinoxaline units.

Chemical Reactions Analysis

Benzonitrile compounds can undergo various chemical reactions. For instance, the selective liquid-phase hydrogenation of benzonitrile to benzylamine was investigated on silica-supported Ni, Co, and Pd catalysts. The study found that Ni/SiO2 was more active and selective to benzylamine than Co/SiO2 and Pd/SiO2.

Physical And Chemical Properties Analysis

2-(Benzyloxy)benzonitrile is a white solid with a molecular weight of 209.25. It is stored at temperatures between 0-5°C. More detailed physical and chemical properties would require further experimental analysis.

Scientific Research Applications

Chemical Industry

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Synthesis routes and methods I

Procedure details

2-Hydroxy-4-nitro-benzonitrile (11.2 g, 68 mmole) was dissolved in DMF (200 ml). Potassium carbonate (11 g. 80 mmole) and benzyl bromide (9 ml, 75 mmole) were added. The reaction was stirred at room temperature overnight. The DMF was removed in vacuo and the residue taken up in ethyl acetate and water. The organic layer was separated, washed with 1 N NaOH, then with water, and dried over sodium sulfate. The crude product (5 g) was dissolved in ethyl acetate (75 ml) and added to a flask containing 5% Pt/C (500 mg). The reaction was placed under a hydrogen atmosphere (balloon) and stirred vigorously for several hours until the reaction was done (TLC). The catalyst was filtered off and the solvent removed. The product was purified by flash chromatography to yield 4.12 g of 4-amino, 2-benzyloxybenzonitrile.

Synthesis routes and methods II

Procedure details

The title compound was prepared in a similar manner to that described in Reference Example 20 using 2-cyanophenol instead of tert-butyl N-(3′-hydroxybiphenyl-4-ylmethyl)-carbamate and benzyl bromide instead of 1-bromopropane.